2-(benzylthio)-4-[2-(cyclopentyloxy)benzylidene]-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-2-benzylsulfanyl-4-[(2-cyclopentyloxyphenyl)methylidene]-1,3-thiazol-5-one
• InChI: InChI=1S/C22H21NO2S2/c24-21-19(23-22(27-21)26-15-16-8-2-1-3-9-16)14-17-10-4-7-13-20(17)25-18-11-5-6-12-18/h1-4,7-10,13-14,18H,5-6,11-12,15H2/b19-14-
• InChI Key: PXRJRRINTJQSDS-RGEXLXHISA-N
• Canonical SMILES: C1CCC(C1)OC2=CC=CC=C2C=C3C(=O)SC(=N3)SCC4=CC=CC=C4
• Isomeric SMILES: C1CCC(C1)OC2=CC=CC=C2/C=C\3/C(=O)SC(=N3)SCC4=CC=CC=C4
• Molecular Formula: C22H21NO2S2
• Molecular Weight: 395.5 g/mol

Description

2-(benzylthio)-4-[2-(cyclopentyloxy)benzylidene]-1,3-thiazol-5(4H)-one is a thiazole derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The exact mechanism of action of 2-(benzylthio)-4-[2-(cyclopentyloxy)benzylidene]-1,3-thiazol-5(4H)-one is not fully understood. However, it has been proposed that this compound induces apoptosis in cancer cells by activating the caspase pathway. It also inhibits the NF-κB pathway, which plays a crucial role in inflammation and cancer progression.
Biochemical and Physiological Effects:
2-(benzylthio)-4-[2-(cyclopentyloxy)benzylidene]-1,3-thiazol-5(4H)-one has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the expression of pro-inflammatory cytokines and to inhibit the production of reactive oxygen species. This compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(benzylthio)-4-[2-(cyclopentyloxy)benzylidene]-1,3-thiazol-5(4H)-one in lab experiments is its potent anticancer activity. This compound can be used to study the mechanisms of cancer cell death and to develop new anticancer drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 2-(benzylthio)-4-[2-(cyclopentyloxy)benzylidene]-1,3-thiazol-5(4H)-one. One of the potential directions is to study its pharmacokinetics and pharmacodynamics in vivo. This can help to determine the optimal dosage and administration route for this compound. Another direction is to investigate its potential as a therapeutic agent for other diseases, such as Alzheimer's disease and diabetes. Additionally, further research can be conducted to modify the chemical structure of this compound to enhance its solubility and potency.
Conclusion:
In conclusion, 2-(benzylthio)-4-[2-(cyclopentyloxy)benzylidene]-1,3-thiazol-5(4H)-one is a thiazole derivative that has shown promising therapeutic potential. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound can lead to the development of new drugs for the treatment of various diseases.

Scientific Research Applications

2-(benzylthio)-4-[2-(cyclopentyloxy)benzylidene]-1,3-thiazol-5(4H)-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to possess anti-inflammatory, antioxidant, and antimicrobial properties.